Cas no 4498-99-1 (4-Methylbenzyl mercaptan)

4-Methylbenzyl mercaptan Properties

Names and Identifiers

• 4-Methylbenzyl mercaptan
• 4-Methyl-alpha-toluenethiol
• (4-methylphenyl)methanethiol
• (4-Methylphenyl)Methanethiol, tech
• Alpha-Mercapto-p-Xylene
• α-Mercapto-p-xylene
• p-Toluenemethanethiol
• p-Tolylmethanethiol
• p-Tolylmethyl mercaptan
• PARA-XYLENE-ALPHA-THIOL
• 4498-99-1
• NSC-79870
• PD182273
• MFCD00039652
• EINECS 224-796-6
• FT-0619066
• NS00031472
• PS-4699
• M0682
• Benzenemethanethiol, 4-methyl-
• YRF4LCH7A3
• NSC 79870
• (4-Methylphenyl)methanethiol #
• BDBM50325568
• 4-Methylbenzylmercaptan
• CS-0281345
• 4-Methylbenzenemethanethiol
• DTXSID30196349
• D91373
• CHEMBL1224559
• AKOS000169635
• NSC79870
• SCHEMBL385561
• p-Xylene-alpha-thiol
• EN300-1085537
• DB-051259
• +Expand

• MDL： MFCD00039652
• InChIKey： AGFYZLVFPSGUIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10S/c1-7-2-4-8(6-9)5-3-7/h2-5,9H,6H2,1H3
• SMILES： CC1=CC=C(C=C1)CS
• BRN： 2411317

Computed Properties

• Exact Mass: 138.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.05
• Heavy Atom Count: 9
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 1A^2

Experimental Properties

• LogP: 2.42480
• PSA: 38.80000
• Refractive Index: 1.5666 (589.3 nm 20 ºC)
• Boiling Point: 118°C/35mmHg(lit.)
• Melting Point: 76 ºC
• Flash Point: 85.6±8.9 ºC,
• Solubility: Very slightly soluble (0.39 g/l) (25 º C),
• Color/Form: colorless liquid
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.034 g/cm3 (23 ºC)

4-Methylbenzyl mercaptan Security Information

• Symbol: GHS07
• Safety Term：6.1
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN2810
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• HazardClass：6.1

4-Methylbenzyl mercaptan Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether